4-Chloro-3-(trifluoromethyl)phenyl isocyanate
Overview
Description
4-Chloro-3-(trifluoromethyl)phenyl isocyanate is a chemical compound that has been studied for its potential applications in various fields, including industrial chemistry and materials science. The compound contains a phenyl ring substituted with a chloro group, a trifluoromethyl group, and an isocyanate group, which makes it a versatile intermediate for chemical synthesis.
Synthesis Analysis
The synthesis of related compounds has been explored in several studies. For instance, the synthesis of N-(4-Chloro-3-trifluoromethylphenyl)-N′-(4-bromophenyl)urea, a key intermediate of the antitumor agent sorafenib, was achieved starting from 4-chloro-3-trifluoromethylaniline, which was converted to the corresponding isocyanate and then reacted with 4-bromoaniline . Additionally, 1-chloro-2,2,2-trifluoroethyl isocyanate, a compound with structural similarities, was synthesized from N-(2,2,2-trifluoroethyl-1-hydroxy)-O-ethylcarbamate, demonstrating the synthetic potential of such isocyanates as electrophilic building blocks .
Molecular Structure Analysis
Vibrational spectroscopic techniques, such as Raman and infrared spectroscopy, have been employed to study the molecular structure of chloro-substituted methylphenyl isocyanates. Ab initio and density functional theory calculations have provided insights into the energies, optimized geometrical parameters, vibrational frequencies, and potential energy distributions of these molecules . These studies help in understanding the molecular structure and behavior of 4-Chloro-3-(trifluoromethyl)phenyl isocyanate.
Chemical Reactions Analysis
The reactivity of isocyanates, including those with chloro and trifluoromethyl substituents, has been investigated in various chemical reactions. For example, 1-aryl-1-chloro-2,2,2-trifluoroethylisocyanates have been shown to react with 3-alkoxyphenols to form urethanes, which can undergo cyclization into oxazinones . Similarly, reactions of isocyanide dichlorides with bifunctional nucleophiles have yielded a range of products, such as amines, perhydropyrimidines, and benzimidazoles .
Physical and Chemical Properties Analysis
The physical and chemical properties of 4-Chloro-3-(trifluoromethyl)phenyl isocyanate can be inferred from studies on similar compounds. For instance, the vibrational analysis of 4-chloro-3-(trifluoromethyl)aniline provided insights into the effects of substituents on the structure and vibrational spectra, as well as the molecule's potential for nonlinear optical applications . Trace analysis of isocyanates in industrial atmospheres using gas chromatography has also been developed, highlighting the importance of understanding the physical properties of these compounds for environmental monitoring .
Scientific Research Applications
Synthesis of Key Intermediates in Antitumor Agents
4-Chloro-3-(trifluoromethyl)phenyl isocyanate has been used in the synthesis of antitumor agents. For instance, it played a crucial role in creating a key intermediate of the antitumor agent sorafenib. The process involved reacting it with 4-bromoaniline to yield a compound with high purity and substantial overall yield (Yan Feng-mei & Liu He-qin, 2009).
Application in Benzoylureas Synthesis
This chemical has also been instrumental in synthesizing benzoylureas, such as triflumuro. The synthesis process involves reacting it with 2-chlorobenzamide, leading to a compound with high purity, as confirmed by HPLC and other analytical techniques (Fengping Xiao, 2013).
Vibrational Spectra Analysis
In vibrational spectroscopy, 4-Chloro-3-(trifluoromethyl)phenyl isocyanate and its derivatives have been subjects of detailed analysis. Studies have included Raman and infrared spectroscopy, aided by ab initio and density functional theory calculations, to understand the vibrational frequencies and related properties of these compounds (S. Doddamani et al., 2007).
Catalysis in Polymerization Processes
This chemical has been used in the oligomerization of phenyl isocyanate, where a polynuclear yttrium trifluoroethoxide was synthesized and tested for its catalytic activity. The study showed that this complex was highly effective in the oligomerization process, revealing potential applications in polymer chemistry (H. Peng et al., 2006).
Creation of Novel Antitumor Compounds
There has been successful synthesis of compounds with distinct antitumor properties, like 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide. This compound showed significant inhibitory capacity against certain cancer cell lines, indicating its potential in cancer treatment (X. Ji et al., 2018).
Safety And Hazards
properties
IUPAC Name |
1-chloro-4-isocyanato-2-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF3NO/c9-7-2-1-5(13-4-14)3-6(7)8(10,11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBJZEUQTGLSUOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=C=O)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70369818 | |
Record name | 4-Chloro-3-(trifluoromethyl)phenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70369818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-(trifluoromethyl)phenyl isocyanate | |
CAS RN |
327-78-6 | |
Record name | 4-Chloro-3-(trifluoromethyl)phenyl isocyanate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=327-78-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Chloro-4-isocyanato-2-(trifluoromethyl) benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000327786 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-3-(trifluoromethyl)phenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70369818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-4-isocyanato-2-(trifluoromethyl) benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.117.647 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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